Cas no 98154-04-2 (7-Hydroxy-4-methoxy-1-indanone)

7-Hydroxy-4-methoxy-1-indanone structure
98154-04-2 structure
Product Name:7-Hydroxy-4-methoxy-1-indanone
CAS No:98154-04-2
MF:C10H10O3
MW:178.184603214264
CID:833822
PubChem ID:13447205
Update Time:2025-04-19

7-Hydroxy-4-methoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-4-methoxy-1-indanone
    • 7-hydroxy-4-methoxy-2,3-dihydroinden-1-one
    • AM1233
    • 7-Hydroxy-4-methoxy-indan-1-one
    • F19151
    • DTXSID00541089
    • 7-hydroxy-4-methoxy-2,3-dihydro-1H-inden-1-one
    • 98154-04-2
    • FT-0770258
    • AC-23405
    • MFCD09908135
    • AKOS006311469
    • SCHEMBL14451818
    • 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-4-methoxy-
    • Inchi: 1S/C10H10O3/c1-13-9-5-4-8(12)10-6(9)2-3-7(10)11/h4-5,12H,2-3H2,1H3
    • InChI Key: GTDPFEVASSGTHY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2C(CCC=21)=O)O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

7-Hydroxy-4-methoxy-1-indanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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7-Hydroxy-4-methoxy-2,3-dihydro-1h-inden-1-one
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¥5359.00 2024-04-23
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